Cas no 1490451-67-6 (5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1490451-67-6
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6303357
• PubChem ID: 64457817
• Update Time: 2025-05-26

5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CS-0298558
• AKOS013781498
• 1490451-67-6
• A1-25120
• EN300-1476742

• Inchi： 1S/C14H17N3/c1-2-17-10-12(9-16-17)13-5-3-4-11-8-15-7-6-14(11)13/h3-5,9-10,15H,2,6-8H2,1H3
• InChI Key： NENOIYVQEPPMQJ-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C(C3C=NN(CC)C=3)C=2CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1490451-67-6)

5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 1490451-67-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a tetrahydroisoquinoline core with a pyrazole substituent, creating a structure that has garnered attention for its potential biological activities and mechanistic insights into drug design.

The tetrahydroisoquinoline scaffold is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Its structural framework is often associated with alkaloid-like properties, making it a valuable scaffold for developing compounds with neurological and cardiovascular effects. The incorporation of the 1-ethyl-1H-pyrazole moiety at the 5-position introduces additional functional diversity, enabling interactions with biological targets that may not be accessible with simpler analogs.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such hybrid structures in drug discovery. The combination of the tetrahydroisoquinoline and pyrazole moieties in 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline suggests potential binding affinities to enzymes and receptors involved in metabolic pathways and signal transduction. This has prompted extensive research into its derivatives as candidates for treating conditions such as neurodegenerative diseases, inflammation, and cancer.

In the context of modern drug development, the synthesis of this compound exemplifies the growing trend toward rational molecular design. The presence of both the tetrahydroisoquinoline and pyrazole fragments allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are critical for optimizing pharmacokinetic profiles, which are often decisive factors in the success of a therapeutic agent.

One of the most compelling aspects of 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline is its potential role as a lead compound for further derivatization. Researchers have leveraged its structural features to develop libraries of analogs with enhanced biological activity or improved selectivity. For instance, modifications at the nitrogen atoms of the pyrazole ring have been explored to modulate interactions with target proteins. Similarly, alterations to the tetrahydroisoquinoline core have been investigated to fine-tune electronic properties and binding modes.

The integration of machine learning techniques into drug discovery has further accelerated the exploration of this compound's potential. Predictive models have been trained on large datasets containing known bioactive molecules to identify promising candidates like 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline. These models often prioritize compounds based on their predicted binding affinities to specific targets, thereby guiding experimental efforts toward high-value candidates.

Experimental validation of computational predictions has been crucial in confirming the therapeutic relevance of this molecule. In vitro assays have demonstrated interactions with enzymes such as monoamine oxidases (MAOs) and cytochrome P450 enzymes (CYPs), which are key players in drug metabolism and signaling pathways. Additionally, preliminary in vivo studies have shown encouraging results in animal models of disease-related phenotypes.

The versatility of the tetrahydroisoquinoline-pyrazole hybrid structure extends beyond its applications in small-molecule drug discovery. It has also been explored as a building block for biologics and peptide mimetics. By incorporating this motif into larger molecules or using it as a scaffold for enzyme inhibition studies, researchers can uncover novel mechanisms of action that may lead to breakthroughs in treating complex diseases.

As our understanding of disease mechanisms evolves at a rapid pace, compounds like 5-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline are becoming increasingly relevant. The ability to modulate biological pathways through precise molecular design remains a cornerstone of modern medicine. This compound serves as a testament to the power of interdisciplinary approaches in pharmaceutical research—combining synthetic chemistry expertise with cutting-edge computational tools to develop next-generation therapeutics.

The future directions for research on this molecule are multifaceted. Continued exploration of its derivatives will likely yield new insights into drug-target interactions and provide novel starting points for therapeutic development. Furthermore, advances in synthetic methodologies may enable more efficient production processes for related compounds.

In conclusion,5-(1-ethyl-1H-pyrazol-4-ylyl)-1,2,3,4-tetrahydroisoquinoline (CAS No.1490451-67-6) represents an exciting example of how structural complexity can be leveraged to create bioactive molecules with therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing efforts to develop innovative treatments for human diseases.